Cas no 566198-37-6 (3-(6-Carboxypyridin-2-yl)benzaldehyde)

• Product Name: 3-(6-Carboxypyridin-2-yl)benzaldehyde
• CAS No: 566198-37-6
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD18316837
• CID: 945675
• PubChem ID: 12028314
• Update Time: 2025-04-19

3-(6-Carboxypyridin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(6-Carboxypyridin-2-yl)benzaldehyde
• 6-(3-formylphenyl)pyridine-2-carboxylic acid
• 3-(6-CARBOXY(PYRIDIN-2-YL))BENZALDEHYDE

• MDL： MFCD18316837
• Inchi： 1S/C13H9NO3/c15-8-9-3-1-4-10(7-9)11-5-2-6-12(14-11)13(16)17/h1-8H,(H,16,17)
• InChI Key： LTFYKXWXQGLZFN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C2C=CC=C(C=O)C=2)=N1)=O

Computed Properties

• Exact Mass: 227.05800
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 67.26000
• LogP: 2.25930